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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Bromoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-bromoaniline, a key intermediate in organic synthesis. The information is

presented to support research, development, and drug discovery activities, with a focus on

data clarity, experimental reproducibility, and visualization of key processes.

General and Physical Properties
2-Bromoaniline, also known as o-bromoaniline, is an aromatic amine with a bromine

substituent ortho to the amino group.[1] It appears as a white needle-like crystal or a clear

yellow to red-brown liquid after melting.[2][3][4][5]

Table 1: General Properties of 2-Bromoaniline
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Property Value References

CAS Number 615-36-1 [2][6][7][8]

Molecular Formula C6H6BrN [2][6][7][9]

Molecular Weight 172.02 g/mol [2][8][9]

IUPAC Name 2-bromoaniline [7][9]

Synonyms
o-Bromoaniline, 2-

Aminobromobenzene
[2][7][10]

InChI Key
AOPBDRUWRLBSDB-

UHFFFAOYSA-N
[2][7]

SMILES C1=CC=C(C(=C1)N)Br [7][9]

Table 2: Physical Properties of 2-Bromoaniline
Property Value References

Melting Point 24-32 °C [2][3][4][6][7][8][11]

Boiling Point 227-230 °C at 760 mmHg [2][3][4][6][7][8]

Density 1.52 - 1.578 g/mL at 20-25 °C [2][3][4][7][8]

Refractive Index 1.6133 - 1.619 [2][3][4]

Flash Point >110 °C (>230 °F) [2][4][7]

Vapor Pressure 0.0795 mmHg at 25°C [4]

pKa 2.53 at 25°C [2][3][4]

Table 3: Solubility of 2-Bromoaniline
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Solvent Solubility References

Water Insoluble (0.949 g/L) [2][3][4][7][12]

Alcohol (Ethanol) Soluble [2][3][12]

Ether Soluble [2][3][12]

Organic Solvents Readily dissolves [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-bromoaniline.

Table 4: Spectroscopic Data for 2-Bromoaniline
Technique Data Reference

1H NMR
Available, with spectra in CDCl3 as solvent.[13]

[14]

13C NMR Available.[15][16]

IR (Infrared) Available.[9][15][17]

Mass Spectrometry (MS) Available, including GC-MS data.[9][15][16]

UV-Vis Available.[9][16]

Chemical Properties and Reactivity
2-Bromoaniline is a versatile intermediate in organic synthesis, primarily used in the

manufacturing of dyes, agrochemicals, and pharmaceuticals.[1] Its reactivity is characterized by

the presence of both the amino group and the bromine atom.

Diazotization: The amino group can undergo diazotization, a common reaction for anilines, to

form a diazonium salt. This intermediate is highly useful for introducing other functional

groups onto the aromatic ring.[18]

Cross-Coupling Reactions: The carbon-bromine bond allows 2-bromoaniline to participate

in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura
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reaction, to form C-C bonds.[19][20][21][22] This is a cornerstone of modern organic

synthesis for constructing biaryl scaffolds.[19]

Acylation: The amino group can be acylated to form amides. This is often used as a

protecting group strategy to moderate the reactivity of the amino group and direct

electrophilic aromatic substitution.[23]

Experimental Protocols
Detailed methodologies for key reactions involving 2-bromoaniline are provided below.

Synthesis of 2-Bromoaniline from o-Nitroaniline
A classic route for synthesizing 2-bromoaniline involves the diazotization of o-nitroaniline,

followed by a Sandmeyer-type reaction to introduce the bromine, and subsequent reduction of

the nitro group.[18]

Experimental Workflow: Synthesis of 2-Bromoaniline
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Workflow: Synthesis of 2-Bromoaniline

Start: o-Nitroaniline

Step 1: Diazotization
(NaNO2, HBr/H2O)

Step 2: Sandmeyer Reaction
(CuBr/HBr)

Forms Diazonium Salt

Step 3: Reduction
(Fe, HCl or HBr)

Yields o-Bromonitrobenzene

Step 4: Purification
(Distillation/Chromatography)

Reduces Nitro Group

End Product: 2-Bromoaniline

Click to download full resolution via product page

Caption: Workflow for 2-Bromoaniline Synthesis.

Detailed Protocol:
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Diazotization and Sandmeyer Reaction: o-Nitroaniline is used as the initial raw material.[18]

It undergoes diazotization to synthesize an ortho-halogenated nitrobenzene.[18] To mitigate

the formation of resinous by-products from side reactions, steam distillation can be employed

to separate the o-bromonitrobenzene as it is formed.[18]

Reduction: The resulting o-bromonitrobenzene is then reduced. A common method involves

using iron powder and an acid like hydrochloric or hydrobromic acid.[18]

Weigh 0.7g of iron powder and add it to a 100mL three-neck flask.[18]

Add 30mL of water and heat with stirring to 80°C.[18]

Slowly add 0.1mL of hydrobromic acid and continue heating to 100°C.[18]

Dissolve 0.5g of o-bromonitrobenzene in 5mL of anhydrous ethanol and add it to the flask.

[18]

Reflux the reaction mixture at 100°C for 2.5 hours.[18]

Workup and Purification:

Cool the mixture to room temperature, adjust the pH to be alkaline, and filter.[18]

Dissolve the filter cake in anhydrous ethanol, filter again, and evaporate the solvent to

yield 2-bromoaniline.[18]

Suzuki-Miyaura Cross-Coupling of 2-Bromoaniline
The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds and is widely used in

pharmaceutical development.[19][22] It involves the palladium-catalyzed coupling of an

organohalide (2-bromoaniline) with an organoboron compound.[22][24]

Catalytic Cycle: Suzuki-Miyaura Coupling
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Catalytic Cycle of Suzuki-Miyaura Coupling

Reactants

Pd(0) Catalyst

Oxidative Addition

Ar-Pd(II)-X Complex

Transmetalation

Reductive Elimination

Forms Ar-Pd(II)-Ar'

Regenerates Catalyst

Ar-Ar' Product

2-Bromoaniline (Ar-X) Arylboronic Acid (Ar'-B(OR)2) Base (e.g., K2CO3)

Click to download full resolution via product page

Caption: Suzuki-Miyaura Catalytic Cycle.

General Experimental Protocol:
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Reaction Setup: In a reaction vessel, combine 2-bromoaniline, the desired arylboronic acid

or ester (typically 1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(dppf)Cl2), and a base

(e.g., K2CO3, Cs2CO3).[22][24]

Solvent: Add an appropriate solvent system, such as a mixture of dioxane and water.[22]

Reaction Conditions: The mixture is typically heated under an inert atmosphere (e.g., argon

or nitrogen) for a specified period until the reaction is complete, as monitored by techniques

like TLC or LC-MS.[22][24]

Workup and Purification: After cooling, the reaction mixture is typically diluted with water and

extracted with an organic solvent. The combined organic layers are washed, dried, and

concentrated. The crude product is then purified, usually by column chromatography, to yield

the desired biaryl product.

Safety and Handling
2-Bromoaniline is classified as a hazardous chemical and requires careful handling.

Table 5: GHS Hazard Information for 2-Bromoaniline
Hazard Class Hazard Statement References

Acute Toxicity, Oral H302: Harmful if swallowed [2][25][26][27]

Acute Toxicity, Dermal
H311: Toxic in contact with

skin
[9][26][27]

Acute Toxicity, Inhalation H332: Harmful if inhaled [2][27]

Skin Corrosion/Irritation H315: Causes skin irritation [10][27]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[27]

STOT, Repeated Exposure

H373: May cause damage to

organs through prolonged or

repeated exposure

[2][26][27]

Aquatic Hazard, Chronic
H411: Toxic to aquatic life with

long lasting effects
[26]
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Handling and Storage:

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and protective clothing to prevent skin exposure.[10] A respirator may

be required depending on the handling conditions.[10]

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[25]

An eyewash facility and a safety shower should be readily available.[10]

Storage: Store in a cool, dry place at 2-8°C, away from incompatible materials.[2][4][7]

Incompatibilities: Incompatible with acids, acid chlorides, acid anhydrides, chloroformates,

and strong oxidizing agents.[7][25]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[10]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek medical

advice.[27][28]

Ingestion: Do not induce vomiting. Call a physician or poison control center immediately.[10]

[25]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[10]

Conclusion
2-Bromoaniline is a fundamentally important chemical intermediate with well-defined physical

and chemical properties. Its utility in the synthesis of complex organic molecules, particularly in

the pharmaceutical and dye industries, is well-established. A thorough understanding of its

properties, reactivity, and safe handling procedures, as outlined in this guide, is essential for its

effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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